Cas no 2138023-96-6 (rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,4-dihydropyridin-4-one)

• Product Name: rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,4-dihydropyridin-4-one
• CAS No: 2138023-96-6
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5998494
• PubChem ID: 165849909
• Update Time: 2025-06-20

rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,4-dihydropyridin-4-one
• 2138023-96-6
• rac-3-amino-1-{[(1R,2R)-2-ethylcyclopropyl]methyl}-1,4-dihydropyridin-4-one
• EN300-1113241

• Inchi： 1S/C11H16N2O/c1-2-8-5-9(8)6-13-4-3-11(14)10(12)7-13/h3-4,7-9H,2,5-6,12H2,1H3/t8-,9+/m1/s1
• InChI Key： SJYPXYGOMCVQQL-BDAKNGLRSA-N
• SMILES： O=C1C=CN(C=C1N)C[C@@H]1C[C@H]1CC

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų

Additional information on rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,4-dihydropyridin-4-one

Introduction to rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,4-dihydropyridin-4-one (CAS No. 2138023-96-6)

Rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,4-dihydropyridin-4-one (CAS No. 2138023-96-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities, including calcium channel blocking properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The chemical structure of rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,4-dihydropyridin-4-one includes a central dihydropyridine ring substituted with an amino group at the 3-position and a chiral 2-ethylcyclopropylmethyl group at the 1-position. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an interesting target for further research and development.

Recent studies have highlighted the potential of dihydropyridines in treating cardiovascular diseases, particularly hypertension and angina pectoris. The mechanism of action of these compounds primarily involves the selective inhibition of L-type calcium channels in vascular smooth muscle cells, leading to vasodilation and reduced blood pressure. Rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,4-dihydropyridin-4-one has shown promising results in preliminary studies, demonstrating potent calcium channel blocking activity with high selectivity.

In addition to its cardiovascular applications, this compound has also been investigated for its potential in neurodegenerative diseases. Research has suggested that dihydropyridines can modulate intracellular calcium levels, which are crucial for neuronal function and survival. By regulating calcium influx, these compounds may help protect neurons from calcium-mediated damage, making them potential candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,4-dihydropyridin-4-one involves a multi-step process that requires careful control of reaction conditions to ensure the formation of the desired stereoisomers. The key steps include the formation of the dihydropyridine ring through a condensation reaction and the subsequent introduction of the amino and chiral substituents. Advanced synthetic techniques such as asymmetric synthesis and catalytic methods have been employed to optimize the yield and purity of the final product.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,4-dihydropyridin-4-one in human subjects. Preliminary data from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

Beyond its therapeutic potential, rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,4-dihydropyridin-4-one is also being studied for its use as a research tool in biochemical and pharmacological investigations. Its unique structural features make it an ideal candidate for probing specific biological pathways and understanding the mechanisms underlying various diseases.

In conclusion, rac-3-amino-1-{(1R,2R)-2-ethylcyclopropylmethyl}-1,4-dihydropyridin-4-one (CAS No. 2138023-96-6) represents a promising compound with a wide range of potential applications in both therapeutic and research settings. Ongoing studies continue to uncover new insights into its properties and mechanisms of action, further solidifying its importance in the field of medicinal chemistry.